N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H12F3N5O2/c1-23-15(26)24(22-21-23)11-8-6-10(7-9-11)20-14(25)12-4-2-3-5-13(12)16(17,18)19/h2-9H,1H3,(H,20,25)
• InChI Key: DWHLNVBSBBYETD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C16H12F3N5O2
• Molecular Weight: 363.29 g/mol

Description

N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C16H12F3N5O2 and its molecular weight is 363.3. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Benzamide derivatives have been synthesized and evaluated for their anticancer activities against various cancer cell lines. For instance, certain derivatives have shown moderate to excellent anticancer activity, surpassing reference drugs like etoposide in efficacy against breast, lung, colon, and ovarian cancer cell lines (Ravinaik et al., 2021). This suggests the potential of N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(trifluoromethyl)benzamide in anticancer research.

Polymer Synthesis

Research has also explored the synthesis of well-defined aramides and block copolymers containing aramide, demonstrating low polydispersity and controlled molecular weight. Such polymers have applications in creating materials with specific mechanical and chemical properties (Yokozawa et al., 2002). This indicates the role of benzamide derivatives in the development of new polymeric materials.

Anti-Inflammatory and Antimicrobial Agents

Benzamide derivatives have also been synthesized as anti-inflammatory and anti-cancer agents, showing potential in the treatment of various diseases. The synthesized compounds were evaluated for their efficacy, highlighting the therapeutic potential of benzamide-based compounds in medical research (Gangapuram et al., 2009). Additionally, some derivatives have shown significant antimicrobial activities against pathogenic strains, indicating their potential as antimicrobial agents (Bikobo et al., 2017).